3-[(4-{(Z)-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid

• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 3-[[4-[(Z)-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C22H22N2O4S/c1-3-23-22-24(4-2)20(25)19(29-22)13-15-8-10-18(11-9-15)28-14-16-6-5-7-17(12-16)21(26)27/h5-13H,3-4,14H2,1-2H3,(H,26,27)/b19-13-,23-22?
• InChI Key: CSDYONZGDMCBNW-YDOFSLMMSA-N
• Isomeric SMILES: CCN=C1N(C(=O)/C(=C/C2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O)/S1)CC
• SMILES: CCN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=CC(=C3)C(=O)O)S1)CC
• Canonical SMILES: CCN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O)S1)CC

Description

3-[(4-{(Z)-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "compound X" and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to bind to certain receptors in the body, such as the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
Compound X has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. It has also been shown to exhibit anti-inflammatory and analgesic properties by inhibiting the production of pro-inflammatory cytokines and prostaglandins. In addition, it has been shown to regulate glucose and lipid metabolism by activating PPARγ.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its high potency and selectivity. It has been shown to exhibit potent activity against various targets, including COX-2 and PPARγ, with minimal off-target effects. However, one of the main limitations of using compound X is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on compound X. One area of interest is the development of new derivatives of compound X with improved pharmacological properties. Another area of interest is the investigation of the potential applications of compound X in the treatment of other diseases, such as diabetes and neurodegenerative diseases. Furthermore, the development of new methods for the synthesis of compound X could lead to the production of larger quantities of the compound, which could facilitate further research.

Synthesis Methods

Compound X has been synthesized using various methods, including the reaction of 3-(4-hydroxyphenyl)propionic acid with ethyl chloroformate, followed by reaction with 2-aminothiazolidin-4-one and 4-(chloromethyl)phenylboronic acid. Another method involves the reaction of 3-(4-hydroxyphenyl)propionic acid with 4-(chloromethyl)phenylboronic acid, followed by reaction with 2-aminothiazolidin-4-one and ethyl chloroformate.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, compound X has been shown to exhibit anti-inflammatory and analgesic properties. It has also been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In drug discovery, compound X has been used as a lead compound to develop new drugs with improved efficacy and fewer side effects. In material science, compound X has been studied for its potential applications in the development of new materials with unique properties.